Cas no 60003-02-3 (1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol)

• Product Name: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol
• CAS No: 60003-02-3
• MF: C₆₅H₁₂₀O₆
• MW: 997.644721984863
• CID: 4762766
• Update Time: 2025-11-02

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• CID 9545813
• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol
• 13-Docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester, (Z,Z,Z)- (9CI)
• (Z,Z,Z)-13-docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester

• Inchi： 1S/C65H120O6/c1-4-7-10-13-16-19-22-25-28-30-32-34-37-40-43-46-49-52-55-58-64(67)70-61-62(60-69-63(66)57-54-51-48-45-42-39-36-27-24-21-18-15-12-9-6-3)71-65(68)59-56-53-50-47-44-41-38-35-33-31-29-26-23-20-17-14-11-8-5-2/h25-29,36,62H,4-24,30-35,37-61H2,1-3H3/b28-25-,29-26-,36-27-
• InChI Key： GZZYBPSYMRMTJW-OBVJRCHMSA-N
• SMILES： O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)C(COC(CCCCCCC/C=C\CCCCCCCC)=O)COC(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 71
• Rotatable Bond Count: 61
• Complexity: 1190
• XLogP3: 26.7
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 0.912±0.06 g/cm3(Predicted)
• Boiling Point: 882.7±35.0 °C(Predicted)
• Solubility: DMF: 10 mg/ml; Ethanol: 10 mg/ml; Ethanol:PBS(pH 7.2) (1:1): 0.5 mg/ml

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol (CAS 60003-02-3): A Comprehensive Guide to Its Properties and Applications

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol (CAS 60003-02-3) is a structured triglyceride that has garnered significant attention in the fields of biochemistry, nutrition, and pharmaceuticals. This compound, often referred to as a mixed triglyceride, is composed of two 13(Z)-docosenoyl (erucic acid) groups and one oleoyl group attached to a glycerol backbone. Its unique molecular structure makes it a subject of interest for researchers and industry professionals alike.

The chemical properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol are closely tied to its fatty acid composition. The presence of erucic acid (a C22:1 fatty acid) and oleic acid (a C18:1 fatty acid) gives this compound distinct physical and chemical characteristics. These include a specific melting point range, solubility profile, and oxidative stability that make it suitable for various applications. Recent studies have focused on how these properties can be leveraged in lipid-based drug delivery systems, a hot topic in pharmaceutical research.

In the nutritional sector, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol has been studied for its potential metabolic effects. Unlike simple triglycerides, this structured lipid may exhibit different absorption and metabolism patterns in the human body. This has led to investigations into its use in specialized dietary formulations, particularly for individuals with specific metabolic needs. The growing interest in functional lipids and structured triglycerides in nutraceutical products has increased the visibility of this compound in scientific literature.

The industrial applications of CAS 60003-02-3 extend to the cosmetic and personal care industry. Its unique fatty acid profile contributes to excellent emollient properties, making it valuable in skin care formulations. With the rising demand for plant-derived cosmetic ingredients and clean beauty products, this compound has gained attention as a potential natural alternative to synthetic emollients. Researchers are particularly interested in its occlusive properties and potential benefits for skin barrier function.

From a biochemical perspective, the rac-glycerol configuration in 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol presents interesting opportunities for enzymatic studies. The positioning of fatty acids on the glycerol backbone affects how enzymes like lipases interact with the molecule. This has implications for both digestibility studies and biocatalytic applications, areas that are currently receiving significant research attention in the context of sustainable chemistry and green processes.

The synthesis and characterization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol continue to be active areas of research. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its structure and purity. These analytical challenges are frequently discussed in scientific forums, reflecting the compound's complexity and the need for precise characterization methods in lipid chemistry.

Market trends indicate growing interest in specialty triglycerides like CAS 60003-02-3. The global market for structured lipids is expanding, driven by demand from pharmaceutical, nutritional, and cosmetic sectors. Industry analysts predict particular growth in applications related to targeted drug delivery and personalized nutrition, both of which are hot topics in current scientific and commercial discussions.

Quality control and standardization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol remain critical considerations for potential users. The compound's specification typically includes parameters such as fatty acid composition, purity levels, and absence of contaminants. These quality aspects are especially important for pharmaceutical applications, where consistency and reproducibility are paramount. The increasing emphasis on quality by design (QbD) in product development has made these considerations even more relevant.

Environmental and sustainability aspects of producing 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol have come under scrutiny in recent years. The sourcing of erucic acid and oleic acid precursors, typically derived from plant oils, raises questions about agricultural practices and carbon footprints. These concerns align with broader industry trends toward sustainable sourcing and green chemistry, making them important discussion points for potential users and manufacturers.

Future research directions for CAS 60003-02-3 may explore its potential in emerging areas such as nanotechnology applications and bio-based materials. The compound's amphiphilic nature and ability to form specific molecular arrangements could make it valuable in these cutting-edge fields. Such applications would build upon current understanding of its physicochemical properties while opening new avenues for utilization in advanced technological contexts.

In conclusion, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol represents a fascinating example of how structured triglycerides can bridge multiple scientific and industrial domains. Its unique combination of fatty acids and glycerol configuration offers diverse possibilities for applications ranging from pharmaceuticals to cosmetics. As research continues to uncover new aspects of its behavior and potential uses, this compound is likely to remain an important subject of study in lipid science and related fields.